Cas no 1806697-16-4 (Ethyl 2-(2-carboxyethyl)-5-hydroxybenzoate)

Ethyl 2-(2-carboxyethyl)-5-hydroxybenzoate is a versatile benzoate ester derivative characterized by its hydroxyl and carboxyl functional groups, which enhance its reactivity and solubility in various organic solvents. This compound is particularly valuable in synthetic organic chemistry as an intermediate for the preparation of more complex molecules, including pharmaceuticals and fine chemicals. Its dual functionality allows for selective modifications, making it useful in multi-step synthesis. The ethyl ester group provides stability, while the carboxyl and hydroxyl groups offer sites for further derivatization. This compound is typically handled under standard laboratory conditions, with attention to its sensitivity to strong acids, bases, and oxidizing agents.

Ethyl 2-(2-carboxyethyl)-5-hydroxybenzoate structure

1806697-16-4 structure

Product Name:Ethyl 2-(2-carboxyethyl)-5-hydroxybenzoate

CAS No:1806697-16-4

MF:C₁₂H₁₄O₅

MW:238.236564159393

CID:4956818

Update Time:2025-06-27

Ethyl 2-(2-carboxyethyl)-5-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(2-carboxyethyl)-5-hydroxybenzoate
- Inchi： 1S/C12H14O5/c1-2-17-12(16)10-7-9(13)5-3-8(10)4-6-11(14)15/h3,5,7,13H,2,4,6H2,1H3,(H,14,15)
- InChI Key： LBWVRMJZYBWHDJ-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=C(C=CC=1CCC(=O)O)O)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 6
Complexity: 276
XLogP3: 1.5
Topological Polar Surface Area: 83.8

Ethyl 2-(2-carboxyethyl)-5-hydroxybenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015006227-250mg	Ethyl 2-(2-carboxyethyl)-5-hydroxybenzoate	1806697-16-4	97%	250mg	504.00 USD	2021-06-21
Alichem	A015006227-500mg	Ethyl 2-(2-carboxyethyl)-5-hydroxybenzoate	1806697-16-4	97%	500mg	790.55 USD	2021-06-21
Alichem	A015006227-1g	Ethyl 2-(2-carboxyethyl)-5-hydroxybenzoate	1806697-16-4	97%	1g	1,519.80 USD	2021-06-21

Ethyl 2-(2-carboxyethyl)-5-hydroxybenzoate Related Literature

1. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
2. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
3. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
4. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
5. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099

Additional information on Ethyl 2-(2-carboxyethyl)-5-hydroxybenzoate

Comprehensive Overview of Ethyl 2-(2-carboxyethyl)-5-hydroxybenzoate (CAS No. 1806697-16-4)

Ethyl 2-(2-carboxyethyl)-5-hydroxybenzoate (CAS No. 1806697-16-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and cosmetic research. This ester derivative, characterized by its carboxyethyl and hydroxybenzoate functional groups, exhibits unique properties that make it valuable in formulations requiring controlled release and stability. Its molecular structure, combining a benzoate core with ethyl and carboxylate side chains, allows for versatile applications in drug delivery systems and skincare products.

In recent years, the demand for hydroxybenzoate derivatives has surged due to their antioxidant and preservative qualities. Researchers are particularly interested in Ethyl 2-(2-carboxyethyl)-5-hydroxybenzoate for its potential to enhance the efficacy of topical formulations. With the rise of clean beauty trends, this compound is being explored as a safer alternative to synthetic preservatives, aligning with consumer preferences for non-toxic and sustainable ingredients.

The synthesis of CAS No. 1806697-16-4 involves precise esterification and carboxylation steps, ensuring high purity and yield. Analytical techniques such as HPLC and NMR are employed to verify its structural integrity, a critical factor for regulatory compliance in industries like pharmaceuticals. Its solubility in organic solvents and moderate water solubility further broaden its utility in drug formulation and cosmetic chemistry.

One of the most searched questions about hydroxybenzoate esters revolves around their safety profile. Studies on Ethyl 2-(2-carboxyethyl)-5-hydroxybenzoate indicate low irritancy, making it suitable for sensitive skin applications. This aligns with the growing market for dermatologist-tested ingredients, a key concern for consumers seeking hypoallergenic solutions. Additionally, its biodegradability addresses environmental concerns, a hot topic in sustainable chemistry discussions.

From a commercial perspective, CAS No. 1806697-16-4 is often compared to similar esters like methylparaben or propylparaben. However, its enhanced stability under varying pH conditions gives it a competitive edge in formulations requiring prolonged shelf life. Manufacturers are increasingly adopting this compound in anti-aging serums and sun care products, where ingredient stability directly impacts product performance.

Future research directions for Ethyl 2-(2-carboxyethyl)-5-hydroxybenzoate include exploring its synergistic effects with other bioactive compounds, such as peptides or vitamins. This approach could unlock new functionalities in cosmeceuticals, a rapidly expanding sector. As regulatory bodies tighten guidelines on cosmetic ingredients, the compound’s GRAS (Generally Recognized As Safe) status positions it favorably for global market adoption.

In summary, Ethyl 2-(2-carboxyethyl)-5-hydroxybenzoate (CAS No. 1806697-16-4) represents a multifaceted ingredient bridging pharmaceutical innovation and cosmetic science. Its biocompatibility, functional versatility, and alignment with industry trends underscore its growing relevance. For researchers and formulators seeking next-generation esters, this compound offers a compelling combination of efficacy and safety.